tert-Butyl 4-(aminomethyl)-4-(2-chlorobenzyl)piperidine-1-carboxylate

• IUPAC Name: tert-butyl 4-(aminomethyl)-4-[(2-chlorophenyl)methyl]piperidine-1-carboxylate
• InChI: InChI=1S/C18H27ClN2O2/c1-17(2,3)23-16(22)21-10-8-18(13-20,9-11-21)12-14-6-4-5-7-15(14)19/h4-7H,8-13,20H2,1-3H3
• InChI Key: IKLAELDFLCNPJE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(CC1)(CC2=CC=CC=C2Cl)CN
• Molecular Formula: C18H27ClN2O2
• DSSTOX Substance ID: DTXSID801115694
• Molecular Weight: 338.9 g/mol
• CAS RN: 1707602-63-8

Description

Tert-Butyl 4-(aminomethyl)-4-(2-chlorobenzyl)piperidine-1-carboxylate, also known as Boc-Pip-Cl, is a chemical compound that is widely used in scientific research. This compound is a piperidine derivative that has been shown to have a wide range of biochemical and physiological effects, making it a useful tool in a variety of research applications. In

Scientific Research Applications

Tert-Butyl 4-(aminomethyl)-4-(2-chlorobenzyl)piperidine-1-carboxylate has a wide range of scientific research applications, particularly in the field of medicinal chemistry. This compound has been shown to have potent antitumor activity, making it a promising candidate for the development of new cancer therapies. Additionally, tert-Butyl 4-(aminomethyl)-4-(2-chlorobenzyl)piperidine-1-carboxylate has been shown to have antibacterial and antifungal properties, making it a useful tool in the study of infectious diseases.

Mechanism of Action

The mechanism of action of tert-Butyl 4-(aminomethyl)-4-(2-chlorobenzyl)piperidine-1-carboxylate is not fully understood, but it is believed to involve the inhibition of key enzymes involved in cellular processes. Specifically, tert-Butyl 4-(aminomethyl)-4-(2-chlorobenzyl)piperidine-1-carboxylate has been shown to inhibit the activity of DNA topoisomerase II, an enzyme that is essential for DNA replication and cell division. This inhibition leads to the accumulation of DNA damage and ultimately cell death.
Biochemical and Physiological Effects
tert-Butyl 4-(aminomethyl)-4-(2-chlorobenzyl)piperidine-1-carboxylate has a number of biochemical and physiological effects that make it a useful tool in scientific research. This compound has been shown to induce apoptosis, or programmed cell death, in cancer cells. Additionally, tert-Butyl 4-(aminomethyl)-4-(2-chlorobenzyl)piperidine-1-carboxylate has been shown to inhibit the growth of bacterial and fungal cells, suggesting that it may have potential as an antimicrobial agent.

Advantages and Limitations for Lab Experiments

One of the main advantages of tert-Butyl 4-(aminomethyl)-4-(2-chlorobenzyl)piperidine-1-carboxylate is its potent antitumor activity, making it a promising candidate for the development of new cancer therapies. Additionally, tert-Butyl 4-(aminomethyl)-4-(2-chlorobenzyl)piperidine-1-carboxylate has been shown to have antibacterial and antifungal properties, making it a useful tool in the study of infectious diseases. However, one limitation of tert-Butyl 4-(aminomethyl)-4-(2-chlorobenzyl)piperidine-1-carboxylate is its relatively complex synthesis method, which may make it difficult to produce in large quantities.

Future Directions

There are a number of future directions for research involving tert-Butyl 4-(aminomethyl)-4-(2-chlorobenzyl)piperidine-1-carboxylate. One area of interest is the development of new cancer therapies based on this compound. Additionally, further research is needed to fully understand the mechanism of action of tert-Butyl 4-(aminomethyl)-4-(2-chlorobenzyl)piperidine-1-carboxylate and its potential applications in the treatment of infectious diseases. Finally, there is a need for the development of more efficient and scalable synthesis methods for tert-Butyl 4-(aminomethyl)-4-(2-chlorobenzyl)piperidine-1-carboxylate to facilitate its use in scientific research.